Cas no 6240-90-0 ((R)-(?)-2-Aminoheptane)

(R)-(?)-2-Aminoheptane Properties

Names and Identifiers

• (R)-Heptan-2-amine
• (R)-(-)-2-Aminoheptane
• (2R)-(-)-Heptylamine~(R)-1-Methylhexylamine
• (R)-(?)-2-Aminoheptane
• (1R)-1-methylhexylamine
• (2R)-(-)-2-aminoheptane
• (R)-(-)-2-heptylamine
• (R)-2-aminoheptane
• (R)-2-heptanamine
• (R)-heptan-2-ylamine
• 2-Heptanamine, (2R)-
• 462624_ALDRICH
• AC1Q2VBQ
• Tuaminoheptane, (-)-
• (R)-2-Heptylamine
• (-)-2-aminoheptane
• 2-HEPTANAMINE, (R)-
• (R)-(-)-2-Aminoheptane, 99%
• VSRBKQFNFZQRBM-SSDOTTSWSA-N
• (2R)-Heptan-2-amine
• I5A0C8CG7G
• Q27280469
• (-)-2-HEPTYLAMINE
• EN300-1866179
• SCHEMBL353519
• AKOS016845940
• HEXYLAMINE, 1-METHYL-, (R)-(-)-
• (R)-(-)-2-Aminoheptane, ChiPros(R), produced by BASF, 99%
• L-2-AMINOHEPTANE
• (2R)-2-aminoheptane
• UNII-I5A0C8CG7G
• PD132106
• MFCD00066323
• TUAMINOHEPTANE, (R)-
• 6240-90-0
• (R)-tuaminoheptane
• DB-007979
• +Expand

• MDL： MFCD00066323
• InChIKey： VSRBKQFNFZQRBM-SSDOTTSWSA-N
• Inchi： 1S/C7H17N/c1-3-4-5-6-7(2)8/h7H,3-6,8H2,1-2H3/t7-/m1/s1
• SMILES： CCCCC[C@@H](C)N
• BRN： 4652352

Computed Properties

• Exact Mass: 115.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 115.136
• Heavy Atom Count: 8
• Complexity: 43.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 2.61420
• PSA: 26.02
• Refractive Index: n20/D 1.419(lit.)
• Boiling Point: 142-144 °C(lit.)
• Melting Point: <-70°C
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Color/Form: colorless liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 0.766 g/mL at 25 °C(lit.)